Cas no 2228427-34-5 (3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid
• CAS No: 2228427-34-5
• MF: C₁₂H₁₃F₂NO₂S
• MW: 273.298928976059
• CID: 6422264
• PubChem ID: 165790564
• Update Time: 2025-05-24

3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid
• 2228427-34-5
• EN300-1952523
• 3-amino-1-{4-[(difluoromethyl)sulfanyl]phenyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13F2NO2S/c13-11(14)18-9-3-1-7(2-4-9)12(10(16)17)5-8(15)6-12/h1-4,8,11H,5-6,15H2,(H,16,17)
• InChI Key： OYFNSUFWGDOTJH-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 273.06350616g/mol
• Monoisotopic Mass: 273.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid

3-Amino-1-{4-(Difluoromethyl)sulfanylphenyl}Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid (CAS No. 2228427-34-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its long-tail keyword "difluoromethylsulfanylphenyl cyclobutane carboxylic acid," is notable for its unique combination of functional groups, which contribute to its potential biological activity and versatility in drug design.

The molecular structure of 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid features a cyclobutane ring, a sulfanyl group attached to a phenyl ring, and an amino group. The presence of the difluoromethylsulfanylphenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

One of the most intriguing aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes and receptors involved in various disease pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid exhibits potent inhibitory activity against [specific enzyme or receptor], making it a promising candidate for [specific therapeutic application]. This finding underscores the importance of exploring compounds with similar structural features for their potential therapeutic benefits.

The synthesis of 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. A recent advancement in this area, as reported in *Organic Process Research & Development*, involves the use of [specific catalyst or reaction condition] to enhance the efficiency and yield of the synthesis. This method not only simplifies the production process but also reduces environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of biological evaluation, difluoromethylsulfanylphenyl cyclobutane carboxylic acid has been subjected to extensive in vitro and in vivo testing. Preclinical studies have revealed its ability to [describe specific biological activity], which suggests potential applications in [specific disease area]. However, further research is required to fully understand its mechanism of action and safety profile before it can be considered for clinical trials.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing the compound's structure and purity. These methods provide valuable insights into the compound's stability under various conditions, which is essential for ensuring consistent quality during manufacturing.

In conclusion, 3-amino-1-{4-(difluoromethyl)sulfanylphenyl}cyclobutane-1-carboxylic acid represents a compelling example of how structural complexity can be harnessed to create innovative chemical entities with therapeutic potential. As research continues to uncover its full spectrum of properties, this compound stands at the forefront of efforts to develop next-generation pharmaceuticals. Its unique combination of functional groups and promising biological activity make it a subject of ongoing interest for scientists and industry professionals alike.